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Compound of Interest

Compound Name: 2-Octanethiol

Cat. No.: B1583070

2-Octanethiol: A Comprehensive Technical
Safety Guide

This in-depth guide provides critical safety information for 2-Octanethiol (CAS No: 3001-66-9),
tailored for researchers, scientists, and professionals in drug development. The following

sections detail the compound's properties, hazards, and handling procedures to ensure safe
laboratory practices.

Core Properties and Safety Data

2-Octanethiol, also known as sec-octyl mercaptan, is a colorless liquid with a strong,
unpleasant odor.[1] It is primarily used as an industrial chemical, laboratory reagent, and an
intermediate in organic synthesis.[2] The following tables summarize the key quantitative data
from its Material Safety Data Sheet (MSDS).

Physical and Chemical Properties
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Property Value Source
Molecular Formula CsHisS [3114]
Molecular Weight 146.29 g/mol [3114]
Appearance Colorless to pale yellow liquid [1114]
Boiling Point 186 - 200 °C 516171
Melting Point -79 °C [31[4][5]
Flash Point 55.7 - 72 °C (closed cup) [11[3]
Density 0.825 - 0.837 g/cm3 at 20 °C [1][5]

Vapor Pressure

0.8 £ 0.3 mmHg at 25°C
(Predicted)

[3]

Refractive Index

1.445-1.449 at 20 °C

[1]3]

Solubility in Water

Insoluble

[1]

LogP (Octanol/Water Partition

Coefficient)

3.27510

[3]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 2-Octanethiol is classified with the

following hazards:
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapor
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation 2A L
irritation
) o H317: May cause an allergic
Skin sensitization 1

skin reaction

Specific target organ toxicity - H335: May cause respiratory

single exposure (Respiratory 3 S
irritation
system)
Acute aquatic toxicity 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1

with long lasting effects

Sources:[2][7]

The signal word for 2-Octanethiol is Warning.[2]

icoloaical

Test Result Species Source
LD50 Oral 2000 mg/kg Rat [6]
LD50 Dermal > 2000 mg/kg Rat [6]
LC50 Inhalation > 3.1 mg/L (4.5 h) Rat [6]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited above are not publicly available
in the provided safety data sheets. These studies are typically conducted under standardized
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guidelines (e.g., OECD Test Guidelines) by the chemical manufacturers or contract research
organizations. For specific methodological details, direct inquiry to the supplier or manufacturer
is recommended.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling 2-Octanethiol to minimize
exposure and prevent accidents.

Personal Protective Equipment (PPE) and Handling

e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2][8]
» Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

e Hand Protection: Wear suitable protective gloves, such as nitrile rubber.[6]

o Skin Protection: Wear appropriate protective clothing to prevent skin contact.[6]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2][8]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Keep containers tightly
closed.[1][2]

o Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[6]
[8] Store away from strong oxidizing agents, strong bases, acids, and metals.[2][6]

The logical workflow for handling a 2-Octanethiol spill is outlined below.

Immediate Actions Containment & Cleanup Disposal

Absorb Spill with Collect Waste in Clean Area with Dispose as
Inert Material Sealed Containers Soap and Water Hazardous Waste

Evacuate Area Ensure Ventilation Remove Ignition Sources
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Caption: Spill response workflow for 2-Octanethiol.

First Aid Measures

In case of exposure, follow these first aid procedures immediately:

Exposure Type

/ \

Immediate Action

/

Move to Fresh Air

Remove Contaminated Clothing Rinse Cautiously with Water Rinse Mouth

Wash with Soap & Water for Several Minutes

\eritation persists

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 2-Octanethiol exposure.

Signaling Pathways and Mechanisms of Toxicity

The provided safety data sheets do not contain information on the specific signaling pathways
or molecular mechanisms underlying the toxicity of 2-Octanethiol. Thiols, in general, can exert
toxicity through various mechanisms, including interference with cellular respiration and
enzyme inhibition. However, compound-specific pathways for 2-Octanethiol have not been
detailed in the reviewed literature. Further toxicological research would be required to elucidate

these mechanisms.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1583070?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.benchchem.com/product/b1583070?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1583070?utm_src=pdf-custom-synthesis
https://www.dimethyl-disulfide.net/products/thiols/2-octanethiol-cas-111-88-6.html
https://www.dimethyl-disulfide.net/products/thiols/2-octanethiol-cas-111-88-6.html
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://wap.guidechem.com/dictionary/en/3001-66-9.html
https://haihangchem.com/products/2-octanethiol-cas-3001-66-9/
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-octanethiol
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/1-octanethiol_msds.pdf
https://www.benchchem.com/pdf/Handling_and_storage_procedures_for_2_Hexanethiol_in_the_lab.pdf
https://www.benchchem.com/product/b1583070#2-octanethiol-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1583070#2-octanethiol-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1583070#2-octanethiol-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1583070#2-octanethiol-material-safety-data-sheet-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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